Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate

Specification

• CAS No.: 1455358-36-7
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol
• IUPAC Name: methyl 1-tert-butyl-2-oxo-3H-pyrrolo[2,3-b]pyridine-3-carboxylate
• Standard InChI: InChI=1S/C13H16N2O3/c1-13(2,3)15-10-8(6-5-7-14-10)9(11(15)16)12(17)18-4/h5-7,9H,1-4H3
• Standard InChI Key: BPGQKZWERCISMJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)N1C(=O)C(C2=C1N=CC=C2)C(=O)OC
• Canonical SMILES: CC(C)(C)N1C(=O)C(C2=C1N=CC=C2)C(=O)OC

Introduction

Chemical Identity and Fundamental Properties

Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate belongs to the pyrrolopyridine family, which consists of heterocyclic compounds containing both pyrrole and pyridine rings fused together. This compound features a distinctive structural arrangement with several key functional groups that contribute to its chemical reactivity and utility in research applications.

The fundamental physicochemical properties of this compound are summarized in Table 1 below:

Property	Value
CAS Number	1455358-36-7
Molecular Formula	C13H16N2O3
Molecular Weight	248.28 g/mol
IUPAC Name	methyl 1-(tert-butyl)-2-oxo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine-3-carboxylate
SMILES Notation	COC(=O)C1C(=O)N(C(C)(C)C)C2=C1C=CC=N2
MDL Number	MFCD27987780
Standard Purity	≥97%

Table 1: Fundamental physicochemical properties of Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate

Structural Characteristics

Core Structure

The central structural feature of Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate is the pyrrolo[2,3-b]pyridine core, which consists of a pyrrole ring fused to a pyridine ring. This bicyclic structure creates a rigid, planar framework that serves as the foundation for the compound's chemical behavior and interactions.

Key Functional Groups

Several functional groups are strategically positioned around the core structure:

• A tert-butyl group attached to the nitrogen atom at position 1 of the pyrrole ring

• A carbonyl (oxo) group at position 2, creating an amide-like functionality

• A methyl carboxylate group at position 3, introducing an ester functionality

• The pyridine nitrogen at position 7 (using the conventional numbering system for this heterocyclic system)

These functional groups collectively contribute to the compound's reactivity, solubility profile, and potential for further chemical modifications in synthesis applications.

Research Applications

Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate has found significant utility in various research domains, particularly in chemical synthesis and pharmaceutical development.

Chemical Synthesis Applications

This compound serves as a versatile building block for the synthesis of more complex molecules with potential biological activities. Its unique structural features make it particularly valuable in:

• Creating diverse heterocyclic scaffolds

• Developing novel pharmaceutical intermediates

• Serving as a key component in the synthesis of targeted protein degraders

Pharmaceutical Research

The compound is categorized as part of the "Protein Degrader Building Blocks" family, highlighting its significance in contemporary drug discovery efforts. Protein degradation technology represents an emerging therapeutic approach that aims to harness the cell's natural protein disposal system to eliminate disease-causing proteins.

Key pharmaceutical research applications include:

Research Area	Potential Applications
Targeted Protein Degradation	Development of PROTACs (Proteolysis Targeting Chimeras) and molecular glues
Medicinal Chemistry	Creation of novel heterocyclic scaffolds for drug discovery
Structure-Activity Relationship Studies	Investigation of structure-function relationships in biological systems

Table 2: Pharmaceutical research applications of Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate and its derivatives

Parameter	Recommendation
Storage Temperature	Room temperature
Container Type	Airtight, preferably amber or opaque
Environmental Factors	Protect from excessive humidity and strong oxidizing agents
Shelf Life	Dependent on storage conditions; periodic quality verification recommended
Research Designation	For laboratory research use only

Table 3: Handling and storage specifications for Methyl 1-tert-butyl-2-oxo-1H,2H,3H-pyrrolo[2,3-b]pyridine-3-carboxylate